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Compound of Interest

Compound Name: G-4'G-7S

Cat. No.: B12363032

Biosynthesis Pathway of Genistein Glycosides

Genistein, a prominent isoflavone found in soybeans and other legumes, undergoes
glycosylation to form various glycosides. This process is primarily catalyzed by UDP-
glycosyltransferases (UGTs), which transfer a glycosyl moiety from an activated sugar donor,
such as UDP-glucose, to the genistein molecule. The most common sites of glycosylation are
the 7-hydroxyl and 4'-hydroxyl groups, leading to the formation of genistein 7-O-glucoside
(genistin), genistein 4'-O-glucoside, and genistein 4',7'-di-O-glucoside.

The biosynthesis of genistein itself originates from the phenylpropanoid pathway. The key
enzymatic steps leading to genistein glycosides are outlined below:
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Biosynthesis of Genistein Glucosides

Enzymatic Sulfation of Genistein

In mammalian systems, genistein and its glycosides undergo phase Il metabolism, which
includes sulfation. This reaction is catalyzed by sulfotransferases (SULTS), which transfer a
sulfonate group from the donor molecule 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to a
hydroxyl group of genistein. This process increases the water solubility of genistein, facilitating
its excretion. The 7-hydroxyl group is a primary site for sulfation.
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 To cite this document: BenchChem. [Biosynthesis pathway of G-4'G-7S from genistein].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363032#biosynthesis-pathway-of-g-4-g-7s-from-
genistein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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